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Compound of Interest

Compound Name: Hexanitrobenzene

Cat. No.: B172732 Get Quote

A comprehensive comparison of the stability of Hexanitrobenzene (HNB) and 1,3,5-Triamino-

2,4,6-trinitrobenzene (TATB) reveals TATB's superior safety profile, a critical factor for

researchers and professionals in drug development and materials science where stability is

paramount. This guide delves into the experimental data that underscores the profound

differences in the thermal and mechanical stability of these two high-energy materials.

Hexanitrobenzene (HNB), a fully nitrated benzene derivative, boasts a high density and

energetic performance. In contrast, 1,3,5-Triamino-2,4,6-trinitrobenzene (TATB) is renowned for

its exceptional insensitivity to external stimuli such as impact, friction, and heat. This

remarkable stability is attributed to its unique molecular and crystalline structure, which features

extensive intermolecular hydrogen bonding.

At a Glance: Key Stability Parameters
The following table summarizes the key quantitative data on the stability of HNB and TATB,

providing a clear comparison of their performance under various conditions.
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Property Hexanitrobenzene (HNB)
1,3,5-Triamino-2,4,6-
trinitrobenzene (TATB)

Chemical Formula C₆N₆O₁₂ C₆H₆N₆O₆

Molecular Weight ( g/mol ) 348.10 258.14

Crystal Density (g/cm³) ~2.01 ~1.93

Impact Sensitivity (BAM Drop

Hammer, E₅₀)
40 J[1] >200 J[2]

Friction Sensitivity (BAM

Friction Apparatus)
360 N[1] >360 N

Thermal Stability

(Decomposition Temperature)

Melts at 256-264°C, then

decomposes[3]

Decomposes at ~350-382°C[2]

[4]

Deciphering the Data: A Tale of Two Stabilities
The experimental data unequivocally demonstrates TATB's superior stability. Its impact

sensitivity is significantly higher than what standard testing equipment can measure, with an

estimated 50% initiation energy (E₅₀) exceeding 200 Joules.[2] In stark contrast, HNB exhibits

a much lower, though still relatively high, impact sensitivity of 40 Joules.[1]

In terms of friction sensitivity, both compounds are very insensitive. HNB's friction sensitivity is

at the upper limit of the BAM friction test at 360 Newtons.[1] TATB is even less sensitive to

friction, with values also typically exceeding the 360 Newton limit of the apparatus.

Thermal stability is another area where TATB excels. It remains stable at temperatures up to

approximately 350°C, with some studies showing decomposition peaks around 382°C.[2][4]

HNB, on the other hand, melts at a considerably lower temperature range of 256-264°C before

it begins to decompose.[3] This lower melting point makes it more susceptible to phase

changes under thermal stress, a critical consideration in many applications.

Behind the Results: Experimental Protocols
The stability data presented in this guide is derived from standardized and widely accepted

experimental methodologies.
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Impact Sensitivity: BAM Drop Hammer Test
The impact sensitivity is determined using a BAM (Bundesanstalt für Materialforschung) drop

hammer apparatus. In this test, a sample of the material is subjected to the impact of a falling

weight. The height from which the weight is dropped is varied to determine the energy at which

there is a 50% probability of initiating a reaction (E₅₀). A higher E₅₀ value indicates lower

sensitivity to impact.

Friction Sensitivity: BAM Friction Test
Friction sensitivity is measured using a BAM friction apparatus. This device subjects the

material to friction between a stationary porcelain pin and a moving porcelain plate. The force

applied to the pin is incrementally increased until a reaction (e.g., spark, flame, or

decomposition) is observed. The result is reported as the force in Newtons (N) at which a

reaction occurs. A higher force value signifies lower friction sensitivity.

Thermal Stability: Differential Scanning Calorimetry
(DSC)
Differential Scanning Calorimetry (DSC) is employed to evaluate the thermal stability of the

compounds. A small sample of the material is heated at a constant rate in a controlled

atmosphere. The DSC instrument measures the difference in heat flow between the sample

and a reference. This allows for the determination of melting points and decomposition

temperatures. An endothermic peak typically represents melting, while an exothermic peak

indicates decomposition.

Visualizing the Difference: Molecular Structure and
Stability Pathways
The following diagrams illustrate the molecular structures of HNB and TATB, a logical

comparison of their stability, and a simplified representation of their thermal decomposition

pathways.
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Figure 1. Molecular structures of Hexanitrobenzene (HNB) and TATB.
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Stability Comparison
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Figure 2. Logical flow of stability comparison between HNB and TATB.
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Figure 3. Simplified thermal decomposition pathways of TATB and HNB.

Conclusion: Stability as the Deciding Factor
While Hexanitrobenzene is a powerful energetic material, its lower thermal stability and

significantly higher sensitivity to impact make it a less favorable choice for applications where

safety and reliability are the primary concerns. 1,3,5-Triamino-2,4,6-trinitrobenzene, with its

exceptional insensitivity to a range of stimuli, stands out as the superior option for use in

insensitive munitions and other applications demanding a high degree of stability. For

researchers and professionals in fields where predictable and stable chemical behavior is

crucial, the extensive experimental data overwhelmingly supports the choice of TATB over

HNB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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